4-Methyl-4-phenylpentan-2-one
Overview
Description
4-Methyl-4-phenylpentan-2-one is a chemical compound with the CAS Number: 7403-42-1. It has a molecular weight of 176.26 and is typically in liquid form .
Molecular Structure Analysis
The molecular formula of 4-Methyl-4-phenylpentan-2-one is C12H16O . For a detailed molecular structure, it would be best to refer to a reliable chemical database or scientific literature.Physical And Chemical Properties Analysis
4-Methyl-4-phenylpentan-2-one is a liquid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Medicine: Analgesic Research
4-Methyl-4-phenylpentan-2-one: has structural similarities to compounds with analgesic properties . Research in this field explores its potential as a precursor or an active compound in the synthesis of new analgesics. Its efficacy, safety, and pharmacokinetics are key areas of investigation.
Agriculture: Pesticide Formulation
In agriculture, this compound could be studied for its effectiveness as a solvent or carrier in pesticide formulations . Its stability and non-reactivity with active ingredients make it a candidate for delivering pesticides in a controlled manner.
Material Science: Resin Solvent
The compound’s solvent properties are valuable in material science, particularly for dissolving and manipulating resins used in the production of plastics, fibers, and coatings . Its interaction with different types of resins and impact on the final material properties are areas of active research.
Environmental Science: Toxicity and Degradation
Environmental scientists are interested in the compound’s biodegradability and ecological impact . Studies focus on its breakdown products, toxicity to aquatic life, and potential accumulation in the environment.
Food Technology: Flavor and Fragrance Agent
4-Methyl-4-phenylpentan-2-one: is explored for its use as a flavor and fragrance agent due to its green, sweet, floral, honey, and gardenia odor characteristics . Research includes its synthesis, safety as a food additive, and sensory evaluation.
Industrial Applications: Solvent Use
Industrially, the compound is examined for its solvent properties, particularly in the manufacturing of dyes and inks . Its effectiveness in dissolving various industrial compounds without altering their chemical nature is crucial.
Pharmaceutical Synthesis: Intermediate
Pharmaceutical research investigates the use of 4-Methyl-4-phenylpentan-2-one as an intermediate in the synthesis of complex molecules . Its reactivity and potential to form diverse chemical bonds are of particular interest.
Analytical Chemistry: Chromatography
In analytical chemistry, the compound’s potential as a stationary phase in chromatography techniques is studied . Its ability to separate complex mixtures based on subtle differences in molecular interactions is explored.
Safety and Hazards
properties
IUPAC Name |
4-methyl-4-phenylpentan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O/c1-10(13)9-12(2,3)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDVPCSDZXZDMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(C)(C)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6064664 | |
Record name | 2-Pentanone, 4-methyl-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-4-phenylpentan-2-one | |
CAS RN |
7403-42-1 | |
Record name | 4-Methyl-4-phenyl-2-pentanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7403-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Vetikon | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007403421 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Pentanone, 4-methyl-4-phenyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=200696 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2-Pentanone, 4-methyl-4-phenyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54368 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2-Pentanone, 4-methyl-4-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Pentanone, 4-methyl-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6064664 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methyl-4-phenylpentan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.189 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | VETIKON | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YS5PDT7XIC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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